Cas no 478048-30-5 (4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine)

• Product Name: 4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine
• CAS No: 478048-30-5
• CID: 4653373
• Update Time: 2025-07-22

4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine

Additional information on 4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine

Recent Advances in the Study of 4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine (CAS: 478048-30-5)

The compound 4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine (CAS: 478048-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have focused on its synthesis, structural optimization, and biological activity profiling, shedding light on its mechanism of action and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of its inhibitory effects on specific kinases involved in cell proliferation and survival pathways. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against certain tyrosine kinases, which are often dysregulated in various cancers. The presence of the prop-2-yn-1-yl group has been hypothesized to contribute to its binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's potential as a scaffold for the development of novel chemical probes. These probes are being designed to study kinase signaling networks and to identify new therapeutic targets. The structural versatility of 4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine allows for the introduction of various functional groups, enabling researchers to fine-tune its biological activity and pharmacokinetic properties.

Another notable advancement is the development of efficient synthetic routes for this compound. Recent publications have reported improved yields and purity through the use of novel catalysts and reaction conditions. These methodological improvements are critical for scaling up production and facilitating further biological testing. Additionally, computational modeling studies have provided insights into the compound's binding modes and interactions with kinase targets, aiding in the rational design of more potent derivatives.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through comprehensive preclinical studies. However, the growing body of research on 4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine underscores its potential as a valuable tool in chemical biology and a starting point for the development of new therapeutic agents.

In conclusion, the recent studies on 4-chloro-6-methyl-2-(4-methylphenyl)-5-(prop-2-yn-1-yl)pyrimidine (CAS: 478048-30-5) highlight its significance in the field of kinase research and drug discovery. Continued efforts to elucidate its mechanism of action, optimize its structure, and evaluate its therapeutic potential are expected to yield further breakthroughs in the coming years.